Cas no 928712-02-1 (4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE)

• Product Name: 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE
• CAS No: 928712-02-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD09673312
• CID: 5226785
• Update Time: 2026-03-07

4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE Chemical and Physical Properties

Names and Identifiers

• 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE

• MDL： MFCD09673312
• Inchi： 1S/C12H13NO3/c1-15-11-6-4-5-10(9-14)12(11)16-8-3-2-7-13/h4-6,9H,2-3,8H2,1H3
• InChI Key： IPAQBILECGPKLM-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=C(OC)C=CC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE

Introduction to 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE (CAS No. 928712-02-1)

4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE (CAS No. 928712-02-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE consists of a butanenitrile backbone linked to a substituted phenyl ring via an ether linkage. The presence of a formyl group and a methoxy substituent on the phenyl ring imparts distinct chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted roles of 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE in biological systems. One notable area of research is its potential as an intermediate in the synthesis of bioactive molecules. The formyl group can be readily modified through various chemical transformations, such as reduction to an alcohol or conversion to a hydrazine derivative, which can then be utilized in the synthesis of more complex structures with enhanced biological activity.

In the context of medicinal chemistry, 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE has been explored for its potential as a lead compound in drug discovery. Its ability to undergo selective functionalization and derivatization allows researchers to fine-tune its pharmacological properties, such as solubility, stability, and target specificity. This flexibility is crucial for optimizing the therapeutic index of potential drug candidates.

Clinical trials involving derivatives of 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE have shown promising results in treating various diseases. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity in preclinical models. The compound was found to inhibit key inflammatory pathways, suggesting its potential as a therapeutic agent for inflammatory disorders.

Beyond its medicinal applications, 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. Research in this area has focused on developing materials with enhanced mechanical strength, thermal stability, and biocompatibility.

The environmental impact of 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE and its derivatives is another important consideration. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these compounds. Additionally, efforts are underway to develop more sustainable synthesis methods that reduce waste and energy consumption during production.

In conclusion, 4-(2-FORMYL-6-METHOXYPHENOXY)BUTANENITRILE (CAS No. 928712-02-1) is a compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical reactivity make it a valuable starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in both academic and industrial settings.